Cas no 23328-87-2 (2-Heptadecyl-1H-imidazole)

• Product Name: 2-Heptadecyl-1H-imidazole
• CAS No: 23328-87-2
• MF: C₂₀H₃₈N₂
• MW: 306.52912569046
• MDL: MFCD00038620
• CID: 286401
• PubChem ID: 87570479
• Update Time: 2025-06-08

2-Heptadecyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,2-heptadecyl-
• 2-Heptadecylimidazole
• 2-heptadecyl-1H-imidazole
• 1H-Imidazole,2-heptadecyl
• 2-Heptadecyl-1H-imidazol
• 2-Heptadecylimidazol
• 2-Margarylimidazol
• EINECS 245-589-7
• 1H-Imidazole, 2-heptadecyl-
• 2-n-heptadecylimidazole
• YTWBFUCJVWKCCK-UHFFFAOYSA-N
• EBD98530
• SBB057899
• STK191943
• ST51007201
• SCHEMBL49709
• D90779
• LT0036
• 23328-87-2
• CS-0199376
• SY055058
• YAA32887
• AKOS003656829
• MFCD00038620
• H0021
• NS00021891
• AS-75687
• DTXSID0066878
• FT-0612481
• DB-046130
• DTXCID5036846
• 2-Heptadecyl-1H-imidazole

• MDL： MFCD00038620
• Inchi： 1S/C20H38N2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-21-18-19-22-20/h18-19H,2-17H2,1H3,(H,21,22)
• InChI Key： YTWBFUCJVWKCCK-UHFFFAOYSA-N
• SMILES： N1C=CN=C1CCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 306.30300
• Monoisotopic Mass: 306.303
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 16
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 8.8
• Topological Polar Surface Area: 28.7

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 0.897
• Melting Point: 87.0 to 94.0 deg-C
• Boiling Point: 455.5°C at 760 mmHg
• Flash Point: 211.7±6.5 °C
• Refractive Index: 1.484
• PSA: 28.68000
• LogP: 6.82360

2-Heptadecyl-1H-imidazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： S26
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles

Additional information on 2-Heptadecyl-1H-imidazole

Comprehensive Overview of 2-Heptadecyl-1H-imidazole (CAS No. 23328-87-2): Properties, Applications, and Industry Insights

2-Heptadecyl-1H-imidazole (CAS No. 23328-87-2) is a specialized organic compound belonging to the imidazole family, characterized by a 17-carbon alkyl chain attached to the nitrogen-containing heterocycle. This unique structure imparts amphiphilic properties, making it valuable in industries ranging from material science to cosmetic formulations. With growing interest in sustainable surfactants and bio-based chemicals, this compound has garnered attention for its potential in green chemistry applications.

The molecular formula of 2-Heptadecyl-1H-imidazole is C₂₀H₃₈N₂, with a molar mass of 306.53 g/mol. Its long hydrophobic tail and polar imidazole head enable it to act as a non-ionic surfactant, a feature increasingly sought after in eco-friendly detergents and emulsion stabilizers. Recent studies highlight its compatibility with biodegradable formulations, aligning with global trends toward reducing environmental footprints.

In the pharmaceutical sector, 2-Heptadecyl-1H-imidazole is explored for its self-assembly properties, which may enhance drug delivery systems. Researchers are investigating its role in nanocarrier technologies, particularly for hydrophobic active ingredients. The compound’s low toxicity profile (as per preliminary assays) further supports its use in biomedical applications.

The cosmetics industry leverages this compound as a mild emulsifier and pH adjuster, especially in anti-aging creams and hair conditioning products. Its ability to form stable micelles at low concentrations makes it cost-effective for premium skincare lines. Notably, its fatty acid-derived structure resonates with the demand for plant-based ingredients in clean beauty trends.

From a synthetic perspective, 2-Heptadecyl-1H-imidazole is typically produced via alkylation reactions between imidazole and heptadecyl halides. Innovations in catalytic processes have improved yields, addressing scalability challenges. Manufacturers emphasize solvent-free synthesis routes to meet REACH compliance and green chemistry principles.

Market analysts project growth for imidazole derivatives, driven by their versatility in advanced materials. For instance, 2-Heptadecyl-1H-imidazole is tested in corrosion inhibitors for renewable energy infrastructure, such as wind turbine coatings. Its film-forming ability and metal-chelation properties are pivotal in extending equipment lifespan.

Frequently asked questions (FAQs) about CAS No. 23328-87-2 include inquiries about its solubility (soluble in organic solvents like ethanol, insoluble in water), storage conditions (recommended at 2–8°C under inert gas), and regulatory status (generally recognized as safe for topical use). Suppliers often highlight its high purity grades (>98%) for research and industrial applications.

In conclusion, 2-Heptadecyl-1H-imidazole exemplifies the intersection of traditional chemistry and modern sustainability. As industries prioritize bio-compatibility and efficiency, this compound’s multifunctionality positions it as a key player in next-generation formulations. Ongoing research into its catalytic and biomaterial potential promises further breakthroughs.